Cas no 1050886-56-0 (4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 1050886-56-0
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD13806406
• CID: 2358024
• PubChem ID: 25324806
• Update Time: 2025-06-09

4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylic acid
• 4-((tert-butoxycarbonyl)amino)bicyclo[2.1.1]hexane-1-carboxylic acid
• 4-[(tert-butoxycarbonyl)amino]bicyclo[2.1.1]hexane-1-carboxylic acid
• SB12462
• NE51260
• OR315186
• 4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid
• Z234897561
• 4-(Boc-amino)bicyclo[2.1.1]hexane-1-carboxylic acid
• AKOS022191837
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-3225522
• DB-395321
• MFCD13806406
• EN300-70833
• 4-([(tert-Butoxy)carbonyl]amino)bicyclo[2.1.1]hexane-1-carboxylic acid
• 4-((t-Butoxycarbonyl)amino)bicyclo[2.1.1]hexane-1-carboxylic acid
• (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylic acid
• SCHEMBL19747528
• 1050886-56-0
• 4-((tert-butoxycarbonyl)amino)bicyclo[2.1.1]hexane-1-carboxylicacid
• CS-0055655
• GS-2544

• MDL： MFCD13806406
• Inchi： 1S/C12H19NO4/c1-10(2,3)17-9(16)13-12-5-4-11(6-12,7-12)8(14)15/h4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： OLKBFKZGMNENLF-UHFFFAOYSA-N
• SMILES： OC(C12CCC(C1)(C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.1

Additional information on 4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid

Research Briefing on 4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 1050886-56-0)

The compound 4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 1050886-56-0) has recently emerged as a significant building block in medicinal chemistry and drug discovery. This bicyclic amino acid derivative, featuring both a carboxylic acid and a Boc-protected amine functional group, has shown remarkable potential in the development of novel therapeutic agents, particularly in the field of peptide mimetics and constrained scaffolds for drug design.

Recent studies have highlighted the unique structural properties of this compound, which combines the rigidity of the bicyclo[2.1.1]hexane scaffold with the versatility of orthogonal protecting groups. The strained bicyclic system imposes significant conformational constraints, making it particularly valuable for designing peptidomimetics that target challenging protein-protein interactions. Several research groups have reported successful incorporation of this scaffold into bioactive molecules targeting various disease pathways.

In synthetic methodology development, 1050886-56-0 has been utilized as a key intermediate in the synthesis of conformationally restricted dipeptide analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in creating potent inhibitors of protein-protein interactions involved in oncology targets. The researchers noted that the bicyclic scaffold provided exceptional metabolic stability while maintaining the desired biological activity profile.

From a chemical biology perspective, the compound's structural features offer unique advantages for probing biological systems. The carboxylic acid moiety allows for straightforward conjugation to other molecular entities, while the Boc-protected amine provides a handle for further functionalization. Recent work has shown successful applications in chemical probe development for studying enzyme mechanisms and protein-ligand interactions.

The pharmaceutical industry has shown growing interest in this scaffold due to its favorable physicochemical properties. Computational studies indicate that derivatives of 4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylic acid tend to exhibit improved membrane permeability compared to linear peptide counterparts, while maintaining sufficient solubility for drug development. Several patent applications filed in 2023-2024 feature this compound as a core structural element in novel drug candidates.

Current challenges in the field include optimizing synthetic routes for large-scale production and further exploring the structure-activity relationships of derivatives. Recent advances in flow chemistry and biocatalytic methods show promise for addressing the synthetic scalability issues. As research continues, this compound is expected to play an increasingly important role in the development of next-generation therapeutics targeting challenging biological targets.